Cas no 889675-08-5 (tert-Butyl 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate)

tert-Butyl 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate structure
889675-08-5 structure
Product Name:tert-Butyl 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate
CAS No:889675-08-5
MF:C25H28N2O5
MW:436.500226974487
CID:823111
PubChem ID:44828911
Update Time:2025-09-22

tert-Butyl 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate
    • tert-butyl 2-(1-benzyl-2-ethyl-3-oxamoylindol-4-yl)oxyacetate
    • tert-butyl 2-(3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yloxy)acetate
    • A843013
    • FT-0688221
    • 889675-08-5
    • AKOS015842900
    • tert-butyl 2-(1-benzyl-2-ethyl-3-oxamoyl-indol-4-yl)oxyacetate
    • C25H28N2O5
    • tert-butyl 2-{[1-benzyl-3-(carbaMoylcarbonyl)-2-ethyl-1H-indol-4-yl]oxy}acetate
    • DTXSID70660998
    • tert-Butyl ({3-[amino(oxo)acetyl]-1-benzyl-2-ethyl-1H-indol-4-yl}oxy)acetate
    • DB-078260
    • MDL: MFCD11558901
    • Inchi: 1S/C25H28N2O5/c1-5-17-22(23(29)24(26)30)21-18(27(17)14-16-10-7-6-8-11-16)12-9-13-19(21)31-15-20(28)32-25(2,3)4/h6-13H,5,14-15H2,1-4H3,(H2,26,30)
    • InChI Key: BZBUAIWSQULJSV-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC(C)(C)C)C1=CC=CC2=C1C(C(C(N)=O)=O)=C(CC)N2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 101Ų

tert-Butyl 2-((3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yl)oxy)acetate Pricemore >>

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